Cas no 640296-10-2 (2-Pyridinecarbonyl chloride, 4-methyl- (9CI))

• Product Name: 2-Pyridinecarbonyl chloride, 4-methyl- (9CI)
• CAS No: 640296-10-2
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD13173564
• CID: 1019752
• PubChem ID: 45081296
• Update Time: 2025-10-29

2-Pyridinecarbonyl chloride, 4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonyl chloride, 4-methyl- (9CI)
• 4-methylpicolinoyl chloride
• 4-Methylpyridine-2-carbonyl chloride
• DA-39066
• 2-PYRIDINECARBONYL CHLORIDE, 4-METHYL-
• 640296-10-2
• SCHEMBL14037108
• DTXSID10664495

• MDL： MFCD13173564
• Inchi： 1S/C7H6ClNO/c1-5-2-3-9-6(4-5)7(8)10/h2-4H,1H3
• InChI Key： RVRWPUAYKGVZRQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 155.0137915g/mol
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Pyridinecarbonyl chloride, 4-methyl- (9CI)

4-Methyl-2-Pyridinecarbonyl Chloride (CAS No. 640296-10-2)

4-Methyl-2-pyridinecarbonyl chloride, also known as 2-pyridinecarbonyl chloride, 4-methyl- (9CI), is a versatile organic compound with the CAS registry number 640296-10-2. This compound belongs to the class of pyridine derivatives and is widely recognized for its applications in various chemical synthesis processes. The molecule features a pyridine ring with a methyl group at the 4-position and a carbonyl chloride group at the 2-position, making it a valuable intermediate in organic chemistry.

The structural formula of 4-methyl-2-pyridinecarbonyl chloride is C7H5ClN, with a molecular weight of approximately 135.58 g/mol. Its physical properties include a melting point of around -35°C and a boiling point of 135°C at standard pressure. The compound is typically supplied as a colorless to pale yellow liquid, which is highly reactive due to the presence of the carbonyl chloride group.

4-Methyl-2-pyridinecarbonyl chloride is synthesized through various methods, including the chlorination of pyridine derivatives or the reaction of pyridine carboxylic acids with thionyl chloride. These methods ensure high purity and stability, making it suitable for use in demanding chemical reactions.

In terms of applications, 4-methyl-2-pyridinecarbonyl chloride is extensively used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactivity makes it ideal for forming amides, esters, and other derivatives through nucleophilic acyl substitution reactions. Recent studies have highlighted its role in the development of bioactive compounds, particularly in drug discovery programs targeting specific enzymes and receptors.

One of the most notable advancements involving 4-methyl-2-pyridinecarbonyl chloride is its application in the synthesis of novel anti-inflammatory agents. Researchers have utilized this compound to design molecules with enhanced bioavailability and selectivity, paving the way for potential therapeutic applications. Additionally, its use in material science has been explored for creating advanced polymers and coatings with improved mechanical properties.

The environmental impact and safety profile of 4-methyl-2-pyridinecarbonyl chloride have also been subjects of recent investigations. Studies indicate that proper handling and disposal practices are essential to minimize its environmental footprint. Regulatory guidelines emphasize the importance of personal protective equipment during handling to ensure worker safety.

In conclusion, 4-methyl-2-pyridinecarbonyl chloride, with its unique chemical properties and diverse applications, remains a critical compound in modern organic synthesis. Its continued exploration in cutting-edge research ensures its relevance in advancing both scientific understanding and industrial applications.